Cas no 2194378-64-6 (1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl-)

• Product Name: 1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl-
• CAS No: 2194378-64-6
• MF: C₁₆H₂₀Cl₂N₂O₃S
• MW: 391.312601089478
• CID: 5302249
• Update Time: 2025-07-16

1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl-

• Inchi： 1S/C16H20Cl2N2O3S/c1-10-11(2)20(7-8-23-4)16(19-10)24(21,22)12(3)14-6-5-13(17)9-15(14)18/h5-6,9,12H,7-8H2,1-4H3
• InChI Key： BTJHINHKHGYIOC-UHFFFAOYSA-N
• SMILES： C1(S(C(C2=CC=C(Cl)C=C2Cl)C)(=O)=O)N(CCOC)C(C)=C(C)N=1

Additional information on 1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl-

Introduction to 1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl- (CAS No: 2194378-64-6)

The compound 1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl- (CAS No: 2194378-64-6) represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its imidazole core, sulfonyl group, and dimethyl substitution at the 4 and 5 positions, has garnered considerable attention due to its potential therapeutic applications. The presence of a 1-(2,4-dichlorophenyl)ethyl side chain and a 2-methoxyethyl group further enhances its chemical complexity, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the versatility of imidazole derivatives in medicinal chemistry. The imidazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antifungals, antivirals, and anticancer agents. The introduction of a sulfonyl group at the 2-position of the imidazole ring has been shown to modulate the pharmacokinetic properties of compounds, improving their solubility and bioavailability. Additionally, the dimethyl substitution at the 4 and 5 positions of the imidazole core can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in modulating enzyme activity and receptor interactions. The 1-(2,4-dichlorophenyl)ethyl side chain is particularly noteworthy, as it introduces halogen atoms that can engage in hydrophobic interactions and π-stacking with biological targets. Furthermore, the 2-methoxyethyl group can serve as a flexible linker, allowing for conformational adjustments that optimize binding to proteins or nucleic acids. These structural features make this compound an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of an imidazole core, a sulfonyl group, and halogenated aromatic rings has been associated with potent antitumor activity. Preclinical studies have demonstrated that similar imidazole derivatives exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. The specific arrangement of substituents in this compound may confer unique selectivity for certain oncogenic pathways, making it a valuable tool for developing targeted cancer therapies.

Another area of interest is the compound's potential as an antimicrobial agent. The presence of multiple functional groups—such as the sulfonyl group, which is known to disrupt bacterial cell wall synthesis, and the halogenated phenyl ring—suggests that this molecule could interfere with essential microbial processes. Emerging research indicates that imidazole derivatives with analogous structures exhibit broad-spectrum antimicrobial activity against resistant strains of bacteria. This finding is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the imidazole ring, the introduction of the sulfonyl group via sulfonylation reactions, and the installation of the 1-(2,4-dichlorophenyl)ethyl and 2-methoxyethyl substituents through nucleophilic substitution or cross-coupling reactions. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and characterize intermediates and final products.

The pharmacological evaluation of this compound has revealed promising preliminary results. In vitro assays have shown that it interacts with several biological targets with high affinity, including enzymes involved in signal transduction and protein synthesis. These interactions are mediated by key functional groups within the molecule, such as the sulfonyl moiety, which can form hydrogen bonds or coordinate with metal ions in biological systems. Further studies are underway to elucidate the precise mechanisms by which this compound exerts its effects on cellular processes.

One notable feature of this compound is its stability under various physiological conditions. The robustness of its molecular structure allows it to withstand metabolic degradation, ensuring prolonged activity within biological systems. This stability is particularly important for therapeutic applications where sustained exposure to target enzymes or receptors is necessary for efficacy. Additionally, the compound's solubility profile has been optimized through structural modifications, enhancing its bioavailability upon administration.

The development of this compound aligns with broader trends in medicinal chemistry aimed at creating more selective and potent therapeutic agents. By leveraging structural diversity and computational modeling techniques, researchers have been able to fine-tune molecular properties to improve target engagement while minimizing off-target effects. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts.

In conclusion,1H-Imidazole, 2-[[1-(2,4-dichlorophenyl)ethyl]sulfonyl]-1-(2-methoxyethyl)-4,5-dimethyl- (CAS No: 2194378-64-6) represents a significant contribution to pharmaceutical research due to its complex structure and promising biological activities. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting cancer、infection、and other diseases。Further exploration into its pharmacological properties will undoubtedly yield valuable insights into new treatment strategies.